Cas no 352535-92-3 ((2S)-1-cyclopentylpropan-2-ol)

• Product Name: (2S)-1-cyclopentylpropan-2-ol
• CAS No: 352535-92-3
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 6170803
• PubChem ID: 57355590
• Update Time: 2025-06-11

(2S)-1-cyclopentylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-cyclopentylpropan-2-ol
• DTXSID801303176
• EN300-1815634
• (alphaS)-alpha-Methylcyclopentaneethanol
• 352535-92-3

• Inchi： 1S/C8H16O/c1-7(9)6-8-4-2-3-5-8/h7-9H,2-6H2,1H3/t7-/m0/s1
• InChI Key： KJIPGYIYUKEUJJ-ZETCQYMHSA-N
• SMILES： O[C@@H](C)CC1CCCC1

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (2S)-1-cyclopentylpropan-2-ol

Chemical Profile of (2S)-1-cyclopentylpropan-2-ol (CAS No. 352535-92-3)

(2S)-1-cyclopentylpropan-2-ol, identified by its CAS number 352535-92-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral alcohol, characterized by its cyclopentyl and propan-2-ol substituents, has garnered attention due to its versatile applications in drug development and synthetic methodologies. The stereochemical configuration at the carbon atom, specifically the (S) configuration, plays a crucial role in determining its biological activity and reactivity.

The compound’s structure consists of a cyclopentyl ring attached to a propan-2-ol backbone, which provides a unique framework for further functionalization. This structural motif is particularly valuable in medicinal chemistry, where it serves as a building block for more complex molecules. The cyclopentyl group introduces steric hindrance, influencing the compound’s interactions with biological targets, while the hydroxyl group offers opportunities for further derivatization via esterification, etherification, or oxidation reactions.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more selective and effective pharmaceuticals. (2S)-1-cyclopentylpropan-2-ol exemplifies this trend, as its enantiopure form has been explored in various preclinical studies. The (S) configuration of this compound has shown promise in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. Researchers have leveraged its stereochemistry to develop novel ligands that interact with specific receptors with high affinity and selectivity.

One of the most compelling aspects of (2S)-1-cyclopentylpropan-2-ol is its role in asymmetric synthesis. The compound’s chiral center allows for the construction of enantiomerically enriched libraries, which are essential for high-throughput screening and drug discovery programs. Advances in catalytic asymmetric methods have enabled the efficient production of this compound on scales suitable for industrial applications. For instance, transition metal-catalyzed hydrogenation and reduction reactions have been employed to synthesize derivatives with enhanced pharmacological properties.

The pharmacological potential of (2S)-1-cyclopentylpropan-2-ol has been investigated in several therapeutic areas. Studies have demonstrated its efficacy as a precursor for nonsteroidal anti-inflammatory drug (NSAID) analogs, where the cyclopentyl moiety enhances binding affinity to cyclooxygenase (COX) enzymes. Additionally, the compound has been explored as a scaffold for developing neuroprotective agents, given its ability to cross the blood-brain barrier and interact with neuronal receptors. Preclinical trials have shown that certain derivatives exhibit neuroprotective effects without significant side effects, making them promising candidates for further development.

The synthetic utility of (2S)-1-cyclopentylpropan-2-ol extends beyond pharmaceutical applications. It serves as a key intermediate in the production of fine chemicals and specialty materials. For example, its derivatives have been used in polymer chemistry to enhance material properties such as flexibility and biodegradability. The compound’s ability to undergo diverse chemical transformations makes it a valuable asset in synthetic organic chemistry labs worldwide.

In conclusion, (2S)-1-cyclopentylpropan-2-ol (CAS No. 352535-92-3) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and stereochemical properties make it an ideal candidate for developing novel therapeutics and advanced materials. As research continues to uncover new synthetic pathways and pharmacological applications, this compound is poised to remain at the forefront of chemical innovation.